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Compound of Interest

Compound Name: Nitrite

Cat. No.: B080452

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the use of nitrite compounds, with a focus on personal protective equipment
(PPE), operational protocols, and disposal plans. Adherence to these procedural, step-by-step
guidelines is critical for ensuring a safe and compliant laboratory environment.

Essential Personal Protective Equipment (PPE)

When handling nitrites, a multi-layered approach to personal protection is crucial to prevent
exposure through skin contact, inhalation, or eye contact. The following table summarizes the
required PPE.
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Specifications and
PPE Category Item )
Recommendations

Nitrile or neoprene gloves are
recommended. For
applications with a risk of
splash, disposable nitrile
gloves should be worn and
changed immediately upon
Hand Protection Chemical-resistant gloves contact. For more intensive
applications, consider wearing
two pairs of nitrile gloves.
Always consult the glove
manufacturer's chemical
resistance guide for specific

breakthrough times.

Appropriate protective
eyeglasses or chemical safety
goggles that meet OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166

should be worn. A face shield

Eye Protection Safety goggles or glasses

may be appropriate for
procedures with a higher risk

of splashing.

A lab coat or other protective

clothing made of a material
Body Protection Laboratory coat that resists chemical

penetration is mandatory to

prevent skin contact.

Respiratory Protection Respirator In areas with a risk of inhaling
nitrite dust or aerosols, a
NIOSH-approved particulate
respirator should be used. A

respiratory protection program
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that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements must be followed
whenever workplace
conditions warrant a

respirator's use.

Exposure Limits

Currently, specific occupational exposure limits for sodium nitrite have not been established by
OSHA, NIOSH, or ACGIH.[1][2][3] However, due to the potential for dust generation when
handling solid nitrites, it is prudent to adhere to the exposure limits for nuisance dust as a
conservative measure.

Exposure Limit Value (Total Dust) Value (Respirable Fraction)
OSHA PEL 15 mg/m3 (TWA) 5 mg/m? (TWA)
ACGIH TLV 10 mg/m3 (TWA) 3 mg/m3 (TWA)

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Safe Handling and Operational Protocol

A systematic approach to handling nitrites is essential to minimize risk. The following workflow
outlines the key steps from preparation to disposal.

Store unused material

Preparation P Handling P> Disposal Storage

| : A
4 4

AR »| Emergency Preparedness [ -« :
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Safe Handling Workflow for Nitrite Compounds

. Preparation:

Ventilation: Always handle solid nitrites and concentrated solutions in a well-ventilated area,
preferably within a certified chemical fume hood, to minimize inhalation of dust or aerosols.

[1]

PPE: Don appropriate PPE as outlined in the table above before handling any nitrite
compounds.[4]

Spill Kit: Ensure a spill kit with inert absorbent materials (such as sand or vermiculite) is
readily accessible.[4]

. Handling:
Avoid Dust: When working with solid nitrites, minimize dust generation.[2]

Avoid Incompatibles: Keep nitrites away from incompatible materials such as strong acids,
reducing agents, combustible materials, and powdered metals to prevent vigorous or
explosive reactions.[2][3]

Transfer: Use appropriate tools like spatulas and funnels to transfer nitrites and avoid spills.

[4]
. Storage:

Container: Store nitrites in a cool, dry, well-ventilated area in a tightly closed, properly
labeled container.[2][5]

Segregation: Store nitrites separately from incompatible substances.[2]

Disposal Plan

Proper disposal of nitrite waste is critical to prevent environmental contamination and ensure
laboratory safety. The appropriate disposal method depends on the quantity and concentration

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b080452?utm_src=pdf-body-img
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/96507.pdf
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://www.chemtradelogistics.com/wp-content/uploads/2020/08/SDS-Sodium_Nitrite_High_Purity_Special_Granular_Grade-EN.pdf
https://www.chemtradelogistics.com/wp-content/uploads/2020/08/SDS-Sodium_Nitrite_High_Purity_Special_Granular_Grade-EN.pdf
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/2258.pdf
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/2258.pdf
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng1120.html
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://www.chemtradelogistics.com/wp-content/uploads/2020/08/SDS-Sodium_Nitrite_High_Purity_Special_Granular_Grade-EN.pdf
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/2258.pdf
https://www.trc-corp.com/wp-content/uploads/2022/07/Sodium-Nitrite-SDS-English.pdf
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/2258.pdf
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

of the waste.
Experimental Protocol: Disposal of Nitrite Waste
Method 1: Dilution and Neutralization (for small quantities of dilute solutions)

 Dilution: Dilute the nitrite-containing waste with a large excess of water to a concentration of
less than 5%.[1]

e pH Adjustment: Adjust the pH of the diluted solution to between 6 and 9 using a mild alkali
like sodium bicarbonate.[1]

o Drain Disposal: Slowly pour the neutralized solution down the drain with a continuous flow of
cold water.[1]

e Flushing: Continue running cold water for several minutes to thoroughly flush the plumbing
system.[1]

Method 2: Chemical Destruction (for larger quantities or concentrated solutions)

e Preparation: In a fume hood, place the beaker containing the nitrite waste solution on a stir
plate and begin stirring.[1]

 Acidification (Optional): If required by your institution's protocol, slowly add a dilute acid (e.g.,
hydrochloric acid) to the stirring solution.[1]

e Destruction: Slowly add a 40% excess of a reducing agent such as sulfamic acid or sodium
bisulfite to the solution.[6] The reaction will produce nitrogen gas.

e Monitoring: Continue adding the reducing agent until the evolution of gas ceases, indicating
the reaction is complete.[1]

o Neutralization: Neutralize the treated solution to a pH between 6 and 9 with a suitable base,
such as sodium hydroxide.[1]

o Disposal: The neutralized solution can now be safely disposed of down the drain with
copious amounts of water.[1]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/96507.pdf
https://pim-resources.coleparmer.com/sds/96507.pdf
https://pim-resources.coleparmer.com/sds/96507.pdf
https://pim-resources.coleparmer.com/sds/96507.pdf
https://www.benchchem.com/product/b080452?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/96507.pdf
https://pim-resources.coleparmer.com/sds/96507.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://pim-resources.coleparmer.com/sds/96507.pdf
https://pim-resources.coleparmer.com/sds/96507.pdf
https://pim-resources.coleparmer.com/sds/96507.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

([ ——

l Nitrite Exposure Event [

Skin Contact @7 Inhalation 4@ Spiﬂi

Remove fontaminated clothing. Flush elyes with water for 15 minutes. Move to fresh air. Do NOT induce vomiting. fsmall Spill (<1L) Lhrge Spill (>1L)
Flush skin with water for 15 minutes. Remove contact lenses. Provide artificial respiration if not breathjng. Rinse mouth with water. P ) 8¢ 5p)
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: N : . " . . " Contain with inert absorbent. Evacuate the area.
Seek medical attention. Seek medical attention. Seek medical attention. Seek medical attention.

Dispose as hazardous waste. Contact emergency services.

contain_spill evacuate
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Emergency Response for Nitrite Exposure and Spills

In Case of Skin Contact:
» Immediately remove contaminated clothing.[4]

» Flush the affected skin with plenty of water for at least 15 minutes.[2]

o Seek medical attention.[2]

In Case of Eye Contact:
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o Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[2][7]

e Remove contact lenses if present and easy to do.[7]

o Seek immediate medical attention.[2]

In Case of Inhalation:

e Move the person to fresh air.[2]

« If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[5]

o Seek immediate medical attention.[5]

In Case of Ingestion:

e Do NOT induce vomiting.[5]

e Never give anything by mouth to an unconscious person.[2]

e Rinse mouth with water and seek immediate medical attention.[2]

In Case of a Spill:

o Small Spills (<1 Liter): Evacuate the immediate area. Wearing appropriate PPE, contain the
spill with an inert absorbent material like sand or vermiculite.[2][4] Collect the material in a
sealed container for disposal as hazardous waste.[2]

o Large Spills (>1 Liter): Evacuate the area immediately and contact your institution's
emergency response team.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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